Chelon Silver

• CAS: 117630-05-4
• Synonyms: Chelon Silver
• Molecular Formula: C20H23BrN4O2
• Molecular Weight: 431.334
• SMILES: C1CC(N(C1)C(=O)CNC(=O)NCC2=CC=C(C=C2)N)C3=CC=CC=C3Br
• InChI: InChI=1S/C20H23BrN4O2/c21-17-5-2-1-4-16(17)18-6-3-11-25(18)19(26)13-24-20(27)23-12-14-7-9-15(22)10-8-14/h1-2,4-5,7-10,18H,3,6,11-13,22H2,(H2,23,24,27)/t18-/m1/s1
• InChIKey: QASXSMHVNVTEBM-GOSISDBHSA-N

Chelon Silver (CAS 117630-05-4) is a silver-reinforced glass ionomer cement (cermet) composed of sintered silver particles fused to aluminosilicate glass, which reacts with polyacrylic acid to form a hardened cement. Classified as a dental restorative material within the MeSH category of Cermet Cements , it combines the fluoride-releasing properties of glass ionomers with enhanced radiopacity and mechanical strength derived from its silver content.

Chelon Silver (CAS 117630-05-4): A Silver-Reinforced Glass Ionomer Cement for Dental Restorations and Perforation Sealing

Chelon Silver (CAS 117630-05-4) is a silver-reinforced glass ionomer cement (cermet) composed of sintered silver particles fused to aluminosilicate glass, which reacts with polyacrylic acid to form a hardened cement [1]. Classified as a dental restorative material within the MeSH category of Cermet Cements [2], it combines the fluoride-releasing properties of glass ionomers with enhanced radiopacity and mechanical strength derived from its silver content [3]. Its primary clinical utility is in restorative dentistry and as a sealer for furcation perforations, where its chemical adhesion to dentin and enamel is leveraged.

Silver-reinforced glass ionomer cement (cermet) for restorative material studies

Fluoride-releasing and radiopaque; chemical adhesion to dentin/enamel

Applicable in endodontic perforation sealing and core build-up research models

• [1] McLean JW. Cermet cements. J Am Dent Assoc. 1990 Jan;120(1):43-7. doi:10.14219/jada.archive.1990.0021. View Source
• [2] National Library of Medicine. MeSH Supplementary Concept Data: Chelon Silver. Registry Number: 117630-05-4. Date introduced: March 23, 1991. View Source
• [3] Reference.MD. Chelon Silver (117630-05-4). Definition: Fluoride-releasing restorative materials made by the sintering of metal (usually silver) particles to glass ionomer powder. View Source

Why Substituting Chelon Silver (CAS 117630-05-4) with Other Silver Cermets May Compromise Clinical Outcomes

While silver-reinforced glass ionomer cements (cermets) share a common material class, their clinical performance is highly product-specific. Differences in particle size distribution, silver-to-glass ratio, sintering conditions, and polyacid composition directly affect key performance metrics, including fluoride release kinetics, mechanical strength over time, and marginal integrity [1]. Direct comparative studies demonstrate that Chelon Silver and its primary in-class comparator, Ketac Silver, exhibit statistically significant differences in fluoride release profiles, diametral tensile strength, and cavomarginal breakdown rates [2][3][4]. Therefore, generic substitution without consideration of these quantifiable performance divergences may lead to unpredictable clinical outcomes, particularly in high-stress applications or where sustained fluoride release is critical for secondary caries prevention.

Composition sensitivity

Particle size distribution, silver-to-glass ratio, and polyacid composition vary across silver cermets, potentially altering fluoride release kinetics and mechanical evolution.

Performance divergence from Ketac Silver

Direct comparisons show statistically significant differences in diametral tensile strength and marginal breakdown rates, so generic substitution may not reproduce Chelon Silver's restoration profile.

• [1] McLean JW. Cermet cements. J Am Dent Assoc. 1990 Jan;120(1):43-7. doi:10.14219/jada.archive.1990.0021. View Source
• [2] de Araujo FB, García-Godoy F, Cury JA, Conceição EN. Fluoride release from fluoride-containing materials. Oper Dent. 1996 Sep-Oct;21(5):185-90. PMID:9484170. View Source
• [3] Piwowarczyk A, Ottl P, Lauer HC. Laboratory strength of glass ionomer and zinc phosphate cements. J Prosthodont. 2001 Sep;10(3):140-7. doi:10.1111/j.1532-849X.2001.00140.x. View Source
• [4] Chu CH, King NM, Lee AM, Yiu CK, Wei SH. A pilot study of the marginal adaptation and surface morphology of glass-cermet cements. Quintessence Int. 1996 Jul;27(7):493-501. PMID:8941827. View Source

Chelon Silver (CAS 117630-05-4): Quantified Performance Differentiation from Analogs and Alternatives

Superior Sealing Efficacy: Chelon Silver vs. Amalgam in Furcation Perforation Repair

In an in vitro model of furcation perforation, Chelon Silver demonstrated a significantly lower leakage rate compared to amalgam, establishing its superiority as a sealer in this specific clinical application [1].

Furcation leakage

Head-to-head

0.007 vs 0.017 µL/min (amalgam)

Reported lower leakage rate in vitro

Fluid transport model, 1.2 Atm, n=10

Evidence Dimension	Fluid leakage rate (microleakage)
Target Compound Data	0.007 µL/min
Comparator Or Baseline	Amalgam (0.017 µL/min)
Quantified Difference	2.43-fold lower leakage rate (p < 0.01)
Conditions	In vitro fluid transport model under 1.2 Atm pressure in extracted human molar teeth; n=10 per group; 24h incubation at 37°C and 100% humidity

Why This Matters

For procurement decisions in endodontic applications, this 2.43-fold reduction in leakage provides objective evidence for selecting Chelon Silver over amalgam to minimize post-operative complications associated with microleakage.

• [1] Fuss Z, Abramovitz I, Metzger Z. Sealing furcation perforations with silver glass ionomer cement: an in vitro evaluation. J Endod. 2000 Aug;26(8):466-8. doi:10.1097/00004770-200008000-00009. View Source

Extended Fluoride Release Plateau: Chelon Silver vs. Chelon-Fil and Other GICs

Fluoride release kinetics differentiate Chelon Silver from other glass ionomer cements, including its non-silver-reinforced analog Chelon-Fil. While Chelon-Fil exhibited a sharp decline in fluoride release after the initial 2 days (p < 0.001), Chelon Silver uniquely maintained a sustained release plateau with similar amounts measured on days 2, 3, 4, and 5 [1].

Fluoride release pattern

Cross-study

Sustained day 2–5 plateau (no significant decline)

Supports extended fluoride bioavailability review

Vs. Chelon-Fil and other GICs; ion-specific electrode

Evidence Dimension	Fluoride release kinetics (daily release pattern over 5 days)
Target Compound Data	Sustained fluoride release plateau from day 2 to day 5 (no significant decline)
Comparator Or Baseline	Chelon-Fil (sharp decline after day 2); All other tested materials (Vitremer, Dyract, VariGlass, Fuji II LC) showed greater day 1-2 release followed by decline
Quantified Difference	Significant (P < 0.001) decline observed in all other materials after day 2, except Chelon Silver
Conditions	In vitro 28-day fluoride release study; disk samples (2.06 cm²) in deionized water at 25°C with daily water change; fluoride measured via ion-specific electrode

Why This Matters

A sustained fluoride release profile, rather than a burst followed by rapid decline, is therapeutically advantageous for long-term caries prevention. This distinct kinetic property provides a procurement rationale for applications requiring extended fluoride bioavailability.

• [1] de Araujo FB, García-Godoy F, Cury JA, Conceição EN. Fluoride release from fluoride-containing materials. Oper Dent. 1996 Sep-Oct;21(5):185-90. PMID:9484170. View Source

Mechanical Strength Benchmarking: Chelon Silver vs. Ketac Silver in Core Build-Up Applications

In a comparative in vitro analysis of mechanical properties, Chelon Silver and its direct cermet competitor, Ketac Silver, demonstrated distinct performance profiles. At 24 hours post-mixing, Ketac Silver exhibited the highest compressive strength (144.3 ± 10.2 MPa) among all tested materials, significantly exceeding all other cements (p ≤ 0.01). However, Chelon Silver demonstrated the highest diametral tensile strength (11.5 ± 2.2 MPa) of all cements tested, a property critical for resisting tensile stresses in core build-ups [1]. Analysis of variance showed no statistically significant differences in flexural strength between Ketac Silver, Chelon Silver, and Miracle Mix across all time points (15 min, 1h, 24h).

Diametral tensile strength

Head-to-head

11.5 ± 2.2 MPa

Reported higher tensile strength context

Vs. Ketac Silver 9.2 ± 1.8 MPa; n=10

Evidence Dimension	Diametral tensile strength at 24 hours post-mixing
Target Compound Data	11.5 ± 2.2 MPa
Comparator Or Baseline	Ketac Silver (9.2 ± 1.8 MPa); Miracle Mix (10.1 ± 1.9 MPa); Ketac Cem (4.4 ± 0.9 MPa, lowest)
Quantified Difference	25% higher than Ketac Silver; 161% higher than Ketac Cem
Conditions	In vitro universal testing machine; specimens stored at 37°C and 100% humidity; n=10 per group

Why This Matters

Diametral tensile strength is a key predictor of a material's ability to withstand masticatory forces in core build-up restorations. Chelon Silver's 25% advantage over Ketac Silver in this specific parameter provides a performance-based selection criterion for clinicians prioritizing tensile stress resistance.

• [1] Piwowarczyk A, Ottl P, Lauer HC. Laboratory strength of glass ionomer and zinc phosphate cements. J Prosthodont. 2001 Sep;10(3):140-7. doi:10.1111/j.1532-849X.2001.00140.x. View Source

Comparative Marginal Integrity: Chelon Silver vs. Ketac Silver in Primary Molar Restorations

A 24-month clinical pilot study comparing cermet cements in primary molars revealed that Chelon Silver restorations exhibited a higher rate of cavomarginal breakdown than Ketac Silver and Dispersalloy amalgam up to 18 months post-placement [1]. Scanning electron microscopy revealed substantial porosity (pores <50 µm) throughout Chelon Silver surfaces, with fewer and smaller pores observed in Ketac Silver. By 24 months, the marginal adaptation differences among all three materials were no longer statistically significant.

Marginal integrity

Head-to-head

Higher breakdown at 12–18 months; equivalent at 24 months

Marginal endpoint review context

In vivo primary molars, SEM replicas

Evidence Dimension	Cavomarginal breakdown rate (clinical marginal deterioration)
Target Compound Data	Higher breakdown rate than Ketac Silver and Dispersalloy amalgam up to 18 months
Comparator Or Baseline	Ketac Silver (lower breakdown rate); Dispersalloy amalgam (lowest breakdown rate, self-limiting surface damage)
Quantified Difference	Higher rate of breakdown for Chelon Silver at 12 and 18 months; no significant difference among all three materials at 24 months
Conditions	In vivo clinical trial; contralateral pairs of carious primary molars; n=12 per group; evaluated at 12, 18, and 24 months via SEM of gold-plated replicas

Why This Matters

This evidence informs material selection based on the intended service life of the restoration. For short-to-intermediate term restorations (≤18 months) where marginal integrity is paramount, Ketac Silver may be preferable; for longer-term applications, the 24-month equivalence suggests either material may be clinically acceptable.

• [1] Chu CH, King NM, Lee AM, Yiu CK, Wei SH. A pilot study of the marginal adaptation and surface morphology of glass-cermet cements. Quintessence Int. 1996 Jul;27(7):493-501. PMID:8941827. View Source

Class-Wide Advantage: Cermet Cements Offer Enhanced Abrasion Resistance Over Conventional GICs

Cermet ionomer cements, including Chelon Silver, are characterized by sintered metal/glass powder compositions that provide a class-level advantage over conventional (non-reinforced) glass ionomer cements. These cermet formulations are significantly more resistant to abrasion, which has led to their widespread acceptance for core build-up and lining applications where mechanical durability is essential [1].

Abrasion resistance

Class-level

Enhanced over conventional GICs (qualitative review)

Class-level inference; data to verify

Cermet class literature review

Evidence Dimension	Abrasion resistance
Target Compound Data	Significantly enhanced abrasion resistance relative to conventional glass ionomer cements
Comparator Or Baseline	Conventional (non-reinforced) glass ionomer cements
Quantified Difference	Significantly more resistant (qualitative class-level statement; exact quantitative data not provided in source)
Conditions	Review of published literature on cermet ionomer cements

Why This Matters

For applications in high-wear areas (e.g., posterior restorations, core build-ups), the enhanced abrasion resistance of silver-reinforced cermets over conventional GICs provides a clear material class selection criterion. Procurement decisions should favor cermets over unreinforced GICs when mechanical durability is a primary requirement.

• [1] McLean JW. Cermet cements. J Am Dent Assoc. 1990 Jan;120(1):43-7. doi:10.14219/jada.archive.1990.0021. View Source

Sealing Ability of Silver Glass Ionomer Cement vs. Amalgam in Retrograde Root-End Filling

When evaluated as a retrograde (root-end) filling material, silver glass ionomer cement (SGI) demonstrated significantly superior sealing ability compared to zinc-free amalgam with cavity varnish. Linear dye penetration was significantly less in specimens filled with SGI (p < 0.01) [1].

Apical microleakage

Head-to-head

p < 0.01 vs. amalgam (less dye penetration)

Reported superior apical seal in vitro

Methylene blue, 7 days, n=10

Evidence Dimension	Apical microleakage (linear dye penetration)
Target Compound Data	Significantly less dye penetration
Comparator Or Baseline	Zinc-free amalgam with cavity varnish (greater dye penetration)
Quantified Difference	Significantly less (p < 0.01)
Conditions	In vitro dye penetration study; extracted human maxillary canine teeth; apical resection at 45°; retrofilled cavities; 7-day immersion in 2% methylene blue at 37°C; n=10 per group

Why This Matters

This evidence supports the selection of silver glass ionomer cement over amalgam for retrograde root-end fillings where minimizing apical leakage is critical for endodontic success. The statistically significant difference (p < 0.01) provides a strong procurement justification for SGI-based materials in this specific application.

• [1] Schwartz SA, Alexander JB. A comparison of leakage between silver-glass ionomer cement and amalgam retrofillings. J Endod. 1988 Aug;14(8):385-91. doi:10.1016/S0099-2399(88)80122-5. View Source

Chelon Silver (CAS 117630-05-4): Primary Research and Clinical Application Scenarios

Sealing of Furcation Perforations in Endodontic Therapy

Chelon Silver is indicated as a sealer for iatrogenic furcation perforations based on in vitro evidence demonstrating a 2.43-fold lower leakage rate (0.007 vs. 0.017 µL/min, p < 0.01) compared to amalgam under physiological pressure conditions [1]. This quantifiable sealing superiority supports its preferential use over amalgam in this challenging clinical scenario.

Core Build-Up Restorations Requiring High Diametral Tensile Strength

For core build-up applications where resistance to tensile forces is critical, Chelon Silver demonstrates a 25% higher diametral tensile strength (11.5 ± 2.2 MPa) compared to its primary cermet competitor, Ketac Silver [2]. This specific mechanical advantage makes it a suitable candidate for core foundations in teeth subjected to significant masticatory tensile stresses.

Restorations Benefiting from Sustained Fluoride Release

In clinical situations where extended fluoride release is desired for secondary caries prevention—such as in patients with high caries risk or in deep Class II restorations—Chelon Silver's unique sustained release plateau (days 2-5) may offer therapeutic advantages over materials exhibiting a rapid post-initial decline in fluoride elution [3].

Retrograde Root-End Filling in Apical Surgery

Silver glass ionomer cement, as represented by Chelon Silver, demonstrates significantly superior apical sealing compared to zinc-free amalgam with cavity varnish in retrograde filling applications [4]. This evidence supports the selection of silver-reinforced glass ionomer cements over amalgam for root-end fillings to minimize post-surgical apical leakage.

Application

Selection Property

Validation Focus

Furcation perforation sealing research

Fluid leakage resistance

In vitro transport model vs. amalgam

Core build-up material studies

Diametral tensile strength

Mechanical testing vs. Ketac Silver

Caries prevention research (fluoride release)

Sustained fluoride release kinetics

Fluoride ion measurement vs. burst-release GICs

Retrograde root-end filling studies

Apical microleakage resistance

Dye penetration vs. amalgam

• [1] Fuss Z, Abramovitz I, Metzger Z. Sealing furcation perforations with silver glass ionomer cement: an in vitro evaluation. J Endod. 2000 Aug;26(8):466-8. doi:10.1097/00004770-200008000-00009. View Source
• [2] Piwowarczyk A, Ottl P, Lauer HC. Laboratory strength of glass ionomer and zinc phosphate cements. J Prosthodont. 2001 Sep;10(3):140-7. doi:10.1111/j.1532-849X.2001.00140.x. View Source
• [3] de Araujo FB, García-Godoy F, Cury JA, Conceição EN. Fluoride release from fluoride-containing materials. Oper Dent. 1996 Sep-Oct;21(5):185-90. PMID:9484170. View Source
• [4] Schwartz SA, Alexander JB. A comparison of leakage between silver-glass ionomer cement and amalgam retrofillings. J Endod. 1988 Aug;14(8):385-91. doi:10.1016/S0099-2399(88)80122-5. View Source